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Compound of Interest

Compound Name: 1,10-Dibromodecane-D20

Cat. No.: B585273 Get Quote

Technical Guide: 1,10-Dibromodecane-D20
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

applications of 1,10-Dibromodecane-D20, a deuterated analog of 1,10-Dibromodecane. This

document is intended for professionals in research and development who require a stable,

isotopically labeled internal standard for quantitative analytical techniques.

Core Chemical Properties and Structure
1,10-Dibromodecane-D20 is a saturated hydrocarbon chain with bromine atoms at the

terminal positions, where all 20 hydrogen atoms have been replaced with deuterium. This

isotopic substitution makes it an ideal internal standard for mass spectrometry-based

quantification of the non-deuterated analog or related compounds.

Quantitative Data Summary
The following tables summarize the key chemical and physical properties of 1,10-
Dibromodecane-D20 and its non-deuterated counterpart for comparison.
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Property 1,10-Dibromodecane-D20
1,10-Dibromodecane (for
comparison)

Molecular Formula C₁₀D₂₀Br₂ C₁₀H₂₀Br₂[1][2][3]

Molecular Weight 320.20 g/mol [4] 300.07 g/mol [1][2]

CAS Number 150017-88-2[3] 4101-68-2[1][2][3][5]

Appearance
Expected to be a colorless to

beige crystalline solid.

Beige to brown crystalline low

melting solid.[3]

Melting Point

Data not available; expected to

be similar to the non-

deuterated form.

25-27 °C[5]

Boiling Point

Data not available; expected to

be similar to the non-

deuterated form.

160 °C at 15 mmHg[5]

Density

Data not available; expected to

be slightly higher than the non-

deuterated form.

1.335 g/mL at 25 °C[5]

Solubility
Insoluble in water; soluble in

organic solvents.
Insoluble in water.[3]

Note: Physical properties such as melting point, boiling point, and density for 1,10-
Dibromodecane-D20 are not readily available in the literature. However, it is a well-established

principle in isotope chemistry that such properties are very similar to the non-deuterated

analog. The density is expected to be slightly higher due to the greater mass of deuterium

compared to protium.

Chemical Structure
The structure of 1,10-Dibromodecane-D20 consists of a linear ten-carbon chain where each

carbon is fully deuterated, and the terminal carbons are bonded to bromine atoms.

Structural Representation:
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Br-(CD₂)₁₀-Br

Experimental Protocols
The primary application of 1,10-Dibromodecane-D20 is as an internal standard in quantitative

analysis, particularly in chromatography coupled with mass spectrometry (GC-MS or LC-MS).

[4] The co-elution of the deuterated standard with the analyte of interest allows for correction of

variations in sample preparation, injection volume, and instrument response, leading to highly

accurate and precise quantification.[6][7]

General Protocol for Use as an Internal Standard in GC-
MS Analysis
This protocol provides a general methodology for the quantification of an analyte (e.g., 1,10-

Dibromodecane) in a sample matrix using 1,10-Dibromodecane-D20 as an internal standard.

1. Preparation of Stock Solutions:

Analyte Stock Solution: Prepare a stock solution of the non-deuterated analyte (e.g., 1,10-
Dibromodecane) in a suitable organic solvent (e.g., hexane or ethyl acetate) at a
concentration of 1 mg/mL.
Internal Standard Stock Solution: Prepare a stock solution of 1,10-Dibromodecane-D20 in
the same solvent at a concentration of 1 mg/mL.

2. Preparation of Calibration Standards:

Create a series of calibration standards by spiking a known volume of the analyte stock
solution into a series of volumetric flasks to achieve a range of concentrations that bracket
the expected sample concentration.
Add a fixed amount of the internal standard stock solution to each calibration standard.
Dilute to the final volume with the solvent.

3. Sample Preparation:

To a known volume or weight of the sample, add the same fixed amount of the internal
standard stock solution as was added to the calibration standards.
Perform the necessary extraction and cleanup procedures to isolate the analyte and internal
standard from the sample matrix.
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4. GC-MS Analysis:

Inject a fixed volume of each calibration standard and prepared sample into the GC-MS
system.
Develop a suitable GC method to achieve chromatographic separation of the analyte and
internal standard from other matrix components.
Operate the mass spectrometer in selected ion monitoring (SIM) or multiple reaction
monitoring (MRM) mode to detect specific ions for both the analyte and the deuterated
internal standard.

5. Data Analysis:

Integrate the peak areas of the analyte and the internal standard in each chromatogram.
Calculate the response ratio (analyte peak area / internal standard peak area) for each
calibration standard and sample.
Construct a calibration curve by plotting the response ratio versus the concentration of the
analyte in the calibration standards.
Determine the concentration of the analyte in the samples by interpolating their response
ratios on the calibration curve.

Visualizations
Logical Workflow for Quantitative Analysis using a
Deuterated Internal Standard
The following diagram illustrates the typical workflow for a quantitative analysis experiment

utilizing 1,10-Dibromodecane-D20 as an internal standard.
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Caption: Workflow for quantitative analysis using a deuterated internal standard.

Conceptual Synthesis Pathway
While a specific, detailed synthesis protocol for 1,10-Dibromodecane-D20 is not readily

available in public literature, a plausible synthetic route would involve the deuteration of a

suitable precursor followed by bromination. One common method for deuteration is through

hydrogen-deuterium exchange catalysis.
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Caption: Conceptual synthesis pathway for 1,10-Dibromodecane-D20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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